(2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine

• Molecular Formula: C5H7F6N
• Molecular Weight: 195.11 g/mol
• IUPAC Name: 3,3,3-trifluoro-N-(2,2,2-trifluoroethyl)propan-1-amine
• InChI: InChI=1S/C5H7F6N/c6-4(7,8)1-2-12-3-5(9,10)11/h12H,1-3H2
• InChI Key: CUWCANDUJDTKTQ-UHFFFAOYSA-N
• Canonical SMILES: C(CNCC(F)(F)F)C(F)(F)F

Description

(2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine is a fluorinated tertiary amine characterized by two trifluoroalkyl substituents: a 2,2,2-trifluoroethyl group and a 3,3,3-trifluoropropyl group. Its hydrochloride salt (CAS Ref: 3D-CEB73215) is commercially available for research purposes, with a molecular formula of C₅H₇F₆N·HCl and a molecular weight of 220.58 g/mol . The compound’s synthesis typically involves alkylation or nucleophilic substitution reactions using fluorinated precursors, as inferred from analogous fluorinated amine syntheses .

Key features:

• Structural uniqueness: The simultaneous presence of short-chain (C2) and longer-chain (C3) trifluoroalkyl groups distinguishes it from simpler fluorinated amines.
• Applications: Potential roles in pharmaceuticals (as a substituent in bioactive molecules) and electrolyte additives for high-voltage batteries due to fluorinated groups enhancing anodic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine typically involves the reaction of 2,2,2-trifluoroethylamine with 3,3,3-trifluoropropyl halides under basic conditions. A common method includes the use of a palladium catalyst to facilitate the coupling reaction. The reaction is carried out in an inert atmosphere, often using solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) to dissolve the reactants .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of advanced catalytic systems and optimized reaction conditions can enhance yield and purity. The final product is typically purified through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

(2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine can undergo various chemical reactions, including:

Oxidation: This reaction can convert the amine to the corresponding nitroso or nitro compound.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The trifluoromethyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are commonly used.

Reduction: Catalysts such as palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄) are employed.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (R-SH) can be used under appropriate conditions.

Major Products

The major products formed from these reactions include trifluoromethyl-substituted amines, nitroso compounds, and various substituted derivatives depending on the specific reaction conditions .

Scientific Research Applications

(2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its use in the development of pharmaceuticals, particularly those targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty polymers and materials with unique properties.

Mechanism of Action

The mechanism of action of (2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine involves its interaction with molecular targets such as enzymes or receptors. The trifluoromethyl groups enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. This property can modulate the activity of specific enzymes or receptors, leading to desired biological effects .

Comparison with Similar Compounds

(2-Aminoethyl)(ethyl)(3,3,3-trifluoropropyl)amine (CID 64554567)

• Molecular formula : C₇H₁₅F₃N₂
• Key differences :
  • Contains a primary amine (-NH₂) on the ethyl chain instead of a trifluoroethyl group.
  • Predicted collision cross-section (CCS) for [M+H]+: 141.6 Ų, suggesting a compact molecular geometry compared to bulkier analogs .
• Applications: Limited data, but its aminoethyl group may enable use as a ligand or intermediate in drug discovery .

Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine (CAS 1342377-71-2)

• Molecular formula : C₉H₁₉F₃N₂
• Key differences: Diethyl substitution on the aminoethyl chain increases hydrophobicity compared to the trifluoroethyl analog. Higher molecular weight (274.32 g/mol) due to additional ethyl groups .
• Applications: No explicit data, but diethylamino groups are common in surfactants and catalysts.

1-(3-Chlorophenyl)propylamine

• Molecular formula : C₁₁H₁₃ClF₃N
• Molecular weight: 251.68 g/mol, heavier due to the chlorophenyl moiety .
• Applications : Likely intermediate in agrochemical or pharmaceutical synthesis.

N1,N1-Diethyl-N2-(3-(trifluoromethyl)phenyl)ethane-1,2-diamine (CAS 685533-92-0)

• Molecular formula : C₁₁H₁₅F₃N₂
• Key differences :
  • Aromatic trifluoromethylphenyl group instead of aliphatic trifluoropropyl.
  • Enhanced electronic effects due to the electron-withdrawing trifluoromethyl group on the aromatic ring .
• Applications: Potential use in coordination chemistry or as a building block for bioactive molecules.

Structural and Functional Comparative Analysis

Table 1: Comparative Properties of Fluorinated Amines

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
(2,2,2-Trifluoroethyl)(3,3,3-trifluoropropyl)amine	C₅H₇F₆N	184.20	C2 and C3 trifluoroalkyl	Electrolyte additives, pharmaceuticals
(2-Aminoethyl)(ethyl)(3,3,3-trifluoropropyl)amine	C₇H₁₅F₃N₂	184.20	Aminoethyl, ethyl, trifluoropropyl	Ligand synthesis
Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine	C₉H₁₉F₃N₂	274.32	Diethylamino, trifluoropropyl	Surfactant/catalyst precursor
1-(3-Chlorophenyl)propylamine	C₁₁H₁₃ClF₃N	251.68	Chlorophenyl, trifluoroethyl	Agrochemical intermediates
N1,N1-Diethyl-N2-(3-(trifluoromethyl)phenyl)ethane-1,2-diamine	C₁₁H₁₅F₃N₂	260.25	Diethylamino, trifluoromethylphenyl	Coordination chemistry

Key Trends:

Fluorination Impact :

• Trifluoroalkyl groups enhance thermal stability and electrochemical resistance, critical for battery electrolytes .
• Aliphatic trifluoropropyl/trifluoroethyl groups increase hydrophobicity compared to aromatic fluorinated analogs.

Substituent Effects: Aminoethyl groups (e.g., in CID 64554567) introduce nucleophilic reactivity for further functionalization . Aromatic substituents (e.g., chlorophenyl or trifluoromethylphenyl) enable π-system interactions, useful in drug design .